![molecular formula C19H22N2O4 B4441067 N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide](/img/structure/B4441067.png)
N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide
Overview
Description
N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide, also known as TMIQ, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. TMIQ is a synthetic compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail.
Scientific Research Applications
N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, this compound has been shown to have antitumor activity and may have potential as a chemotherapeutic agent. In drug discovery, this compound has been used as a lead compound for the development of new drugs targeting various diseases.
Mechanism of Action
The mechanism of action of N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide is not fully understood, but it is believed to act on various molecular targets in the body. This compound has been shown to bind to the serotonin 5-HT2A receptor, which is involved in various physiological processes such as mood regulation and cognition. This compound has also been shown to inhibit the activity of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. In animal studies, this compound has been shown to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases. This compound has also been shown to have antitumor activity and may have potential as a chemotherapeutic agent. Additionally, this compound has been shown to have anti-inflammatory effects and may have potential as a treatment for inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide in lab experiments is its synthetic nature, which allows for precise control over its chemical properties. Additionally, this compound has been extensively studied, and its mechanism of action and physiological effects are well understood. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for research on N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide. One area of research is the development of new drugs based on this compound for the treatment of various diseases. Another area of research is the study of this compound's mechanism of action, which may lead to the discovery of new molecular targets for drug development. Additionally, further research is needed to determine the safety and efficacy of this compound in humans, which may lead to its clinical use in the future.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. This compound can be synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail. This compound has potential as a treatment for neurodegenerative diseases, cancer, and inflammatory diseases, and may have applications in drug discovery. Further research is needed to fully understand the potential of this compound and to develop new drugs based on its chemical structure.
Properties
IUPAC Name |
N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4/c1-23-16-10-15(11-17(24-2)18(16)25-3)20-19(22)21-9-8-13-6-4-5-7-14(13)12-21/h4-7,10-11H,8-9,12H2,1-3H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZSKLUKUPHVULD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)NC(=O)N2CCC3=CC=CC=C3C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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